Cas no 2137737-52-9 (Thiazole, 5-bromo-2-(3-chloro-2,2-dimethylpropyl)-)

• Product Name: Thiazole, 5-bromo-2-(3-chloro-2,2-dimethylpropyl)-
• CAS No: 2137737-52-9
• MF: C₈H₁₁BrClNS
• MW: 268.601639032364
• CID: 5286262
• Update Time: 2025-05-20

Thiazole, 5-bromo-2-(3-chloro-2,2-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-bromo-2-(3-chloro-2,2-dimethylpropyl)-

• Inchi： 1S/C8H11BrClNS/c1-8(2,5-10)3-7-11-4-6(9)12-7/h4H,3,5H2,1-2H3
• InChI Key： POERTFVGXROYJB-UHFFFAOYSA-N
• SMILES： S1C(Br)=CN=C1CC(C)(C)CCl

Additional information on Thiazole, 5-bromo-2-(3-chloro-2,2-dimethylpropyl)-

Thiazole, 5-bromo-2-(3-chloro-2,2-dimethylpropyl): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Thiazole, 5-bromo-2-(3-chloro-2,2-dimethylpropyl) (CAS No. 2137737-52-9) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. This compound belongs to the thiazole class of molecules, which are known for their broad spectrum of biological functions and therapeutic applications. The presence of bromine and chlorine substituents in the structure enhances its reactivity and makes it a valuable scaffold for drug discovery.

The chemical structure of Thiazole, 5-bromo-2-(3-chloro-2,2-dimethylpropyl) consists of a five-membered ring containing sulfur and nitrogen atoms, with bromine and chloro substituents at specific positions. The branched alkyl group attached to the ring introduces additional complexity and influences its physicochemical properties. This compound exhibits moderate solubility in organic solvents, making it suitable for various synthetic applications in pharmaceutical research.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of halogen atoms such as bromine and chlorine into the thiazole core enhances its bioactivity by improving metabolic stability and binding affinity to biological targets.

One of the most compelling aspects of Thiazole, 5-bromo-2-(3-chloro-2,2-dimethylpropyl) is its versatility as a building block in medicinal chemistry. Researchers have utilized this compound to synthesize novel derivatives with enhanced pharmacological profiles. For instance, studies have shown that modifications at the 5-position of the thiazole ring can significantly alter its biological activity. The bromine atom at this position provides a handle for further functionalization through cross-coupling reactions, enabling the construction of more complex molecular architectures.

The synthesis of Thiazole, 5-bromo-2-(3-chloro-2,2-dimethylpropyl) involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include bromination and chlorination of precursor compounds followed by alkylation. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups into the molecule. These synthetic strategies highlight the compound's importance as a versatile intermediate in drug development.

Recent advancements in computational chemistry have facilitated the rapid screening of thiazole derivatives for their biological activity. Molecular modeling studies have identified key structural features that contribute to enhanced binding affinity to target proteins. These insights have guided the design of new analogs with improved pharmacokinetic properties. For example, computational simulations have shown that optimizing the spatial arrangement of halogen atoms can enhance interactions with biological receptors.

The potential applications of Thiazole, 5-bromo-2-(3-chloro-2,2-dimethylpropyl) extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science due to its unique chemical properties. In agrochemistry, thiazole derivatives have been investigated for their herbicidal and fungicidal effects. Their ability to interact with biological systems makes them promising candidates for developing next-generation crop protection agents.

In material science, the incorporation of thiazole-based compounds into polymers has led to the development of novel materials with enhanced thermal stability and mechanical strength. These materials find applications in industries ranging from aerospace to electronics. The versatility of thiazole derivatives underscores their importance as multifunctional compounds with broad industrial relevance.

The safety profile of Thiazole, 5-bromo-2-(3-chloro-2,2-dimethylpropyl) is another critical consideration in its application. While halogenated thiazoles generally exhibit good stability under normal conditions, their reactivity must be carefully managed during synthesis and handling. Proper storage conditions and handling protocols are essential to ensure safety in laboratory settings.

In conclusion, Thiazole, 5-bromo-2-(3-chloro-2,2-dimethylpropyl) (CAS No. 2137737-52-9) is a structurally unique compound with significant potential in pharmaceutical research and industrial applications. Its versatile chemical properties make it an invaluable scaffold for developing novel therapeutic agents and advanced materials. Continued research into this compound will likely uncover new applications and enhance our understanding of its biological functions.